Cas no 2445-72-9 (Propanoic acid,2-methyl-, pentyl ester)

Propanoic acid,2-methyl-, pentyl ester structure
2445-72-9 structure
Product Name:Propanoic acid,2-methyl-, pentyl ester
CAS No:2445-72-9
MF:C9H18O2
MW:158.238023281097
CID:272976
Update Time:2025-04-19

Propanoic acid,2-methyl-, pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-, pentyl ester
    • pentyl 2-methylpropanoate
    • Amyl isobutyrate
    • Amylisobutyrat
    • EINECS 219-494-6
    • Isobuttersaeure-amylester
    • Isobutyric acid,pentyl ester
    • Pentyl isobutyrate
    • Inchi： 1S/C9H18O2/c1-4-5-6-7-11-9(10)8(2)3/h8H,4-7H2,1-3H3
    • InChI Key： UYGGIIOLYXRSQY-UHFFFAOYSA-N
    • SMILES： CCCCCOC(C(C)C)=O

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 158.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.8809 (estimate)
  • Melting Point: -73°C (estimate)
  • Boiling Point: 183.34°C (estimate)
  • Flash Point: 59.4 °C
  • Refractive Index: 1.3864 (estimate)
  • PSA: 26.30000
  • LogP: 2.37580
  • Solubility: Not determined

Propanoic acid,2-methyl-, pentyl ester Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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